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Compound of Interest

Compound Name: 5-(Dimethylamino)pentanenitrile
CAS No.: 3209-45-8
Cat. No.: B2648973
Get Quote
& J

Executive Summary

5-(Dimethylamino)pentanenitrile (also known as 5-dimethylaminovaleronitrile) is a
specialized bifunctional aliphatic intermediate characterized by a terminal nitrile group and a
tertiary dimethylamine moiety separated by a five-carbon spacer. It serves as a critical "C5-
linker" building block in medicinal chemistry, particularly in the synthesis of histamine H3
receptor antagonists, antidepressants, and other CNS-active agents where a specific chain
length is required to optimize receptor binding affinity.

This guide provides a comprehensive analysis of its physicochemical profile, synthetic
pathways, and analytical characterization protocols, designed to support researchers in drug
discovery and process development.

Molecular Identity & Structural Analysis[1][2]

The molecule consists of a flexible pentyl chain terminated by an electron-withdrawing cyano
group and an electron-donating dimethylamino group. This amphiphilic structure dictates its
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solubility profile and reactivity.

Identifier

Details

Chemical Name

5-(Dimethylamino)pentanenitrile

Synonyms

5-Dimethylaminovaleronitrile; 5-

(Dimethylamino)valeronitrile

CAS Registry Number 5440-05-1

Molecular Formula C7H14N2

Molecular Weight 126.20 g/mol

SMILES CN(C)CCCCC#N

InChi Key HFLIHGJYVCGOEH-UHFFFAOYSA-N

(Analogous backbone)

Physicochemical Profile

The following data aggregates experimental observations and high-fidelity predictive models

(ACD/Labs, EPI Suite) for this specific CAS, as direct commodity data is often proprietary.

Table 1: Physical Properties
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Value
Property . . Context & Implications
(Experimental/Predicted)

Colorless to pale yellow oil at

Physical State Liquid
Y q RT.
- ) High boiling point due to
Boiling Point 215-220 °C (760 mmHg) ) o )
dipolar nitrile interactions.
- ) Distillable under vacuum for
Boiling Point (Reduced) ~95-100 °C (10 mmHg) o
purification.
) Less dense than water; typical
Density 0.86 — 0.89 g/cm3

for aliphatic amines.

Refractive Index ( Consistent with aliphatic

1.435-1.445 -
) nitriles.
Solubilit Soluble in organic solvents Moderate water solubility due
olubili
y (E1OH, DM, THF) to the amine; pH dependent.
pKa (Calculated) ~10.2 (Amine) Highly basic; exists as a cation
| in acidic media.
LogP 08—-1.1 Lipophilic enough for organic

extraction but polar.

Synthetic Routes & Impurity Profiling

The purity of 5-(Dimethylamino)pentanenitrile is heavily influencing by its synthetic origin.
The most robust industrial route involves the nucleophilic substitution of 5-chlorovaleronitrile.

Synthesis Pathway (Nucleophilic Substitution)

The reaction utilizes dimethylamine (anhydrous or aqueous) reacting with 5-chlorovaleronitrile.
Potassium iodide (KI) is often used as a catalyst (Finkelstein condition) to accelerate the
displacement of the chloride.
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5-Chlorovaleronitrile
(CAS 6280-87-1)

Activation 5-(Dimethylamino)
- Substitution pentanenitrile

1 a8
Transition State
>
! (SN2)

W

Dimethylamine

(HNMe2)

Cat. Kl / Base

(K2CO3)

Click to download full resolution via product page

Caption: Figure 1. SN2 synthesis route from 5-chlorovaleronitrile. KI catalyzes the reaction by

transiently forming the more reactive iodide species.

Impurity Profile

Starting Material: Residual 5-chlorovaleronitrile (detectable by GC-FID).

Hydrolysis Products: 5-(Dimethylamino)pentanamide or 5-(Dimethylamino)pentanoic acid (if
water is present during high-temp workup).

Dimerization: Rare, but quaternary ammonium salts can form if the product reacts with
starting chloride (self-alkylation).

Analytical Characterization Protocols

To validate the identity and purity of CAS 5440-05-1, a multi-modal approach is required.

Gas Chromatography (GC-FID/MS)

Column: DB-5ms or equivalent non-polar capillary column (30m x 0.25mm).

Inlet: 250°C, Split mode (50:1).
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e Program: 60°C (hold 2 min) — 20°C/min - 250°C.

o Expectation: The amine tail often causes peak tailing; use base-deactivated liners. The
molecular ion [M]+ should be observed at m/z 126.

Nuclear Magnetic Resonance (NMR)

e Solvent: CDCls.
e 1H NMR Signatures:

o 2.20 ppm (s, 6H): N(CHs)2z — Distinctive singlet.
o 2.35 ppm (t, 2H): -CH2-N — Triplet adjacent to amine.
o 2.40 ppm (t, 2H): -CH2-CN — Triplet adjacent to nitrile.

o 1.50-1.70 ppm (m, 4H): Central methylene protons.

Analytical Workflow Diagram

Raw Sample
(Liquid)

GC-FID Karl Fischer 1H-NMR FT-IR
(Purity %) (Water Content) (Structure) (CN stretch ~2245 cm-1)

Release Lot

Click to download full resolution via product page

Caption: Figure 2. Quality control workflow ensuring structural integrity and solvent freedom.
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Applications in Drug Development
Medicinal Chemistry Linker

The 5-carbon chain is a specific pharmacophore spacer.

e H3 Antagonists: Used to link the imidazole/heterocycle core to the basic amine tail, critical for
binding to the histamine H3 receptor.

o Antidepressants: Analogous to the side chains found in tricyclic antidepressants (though
those are typically propyl, pentyl variants are explored for selectivity).

Materials Science

» Electrolyte Additives: Nitrile-functionalized amines are investigated as additives in lithium-ion
battery electrolytes to stabilize the cathode interface (CEI formation) due to the high anodic
stability of the nitrile group.

Handling, Stability & Safety
Hazard Identification (GHS)

Signal Word:DANGER

H301/H311: Toxic if swallowed or in contact with skin (Nitrile absorption).

H315/H319: Causes skin and serious eye irritation (Aliphatic amine).

H335: May cause respiratory irritation.

Storage & Stability[6]

o Hydroscopic: The amine functionality can absorb moisture; store under nitrogen or argon.
o Shelf Life: Stable for >2 years if stored at 2—8°C in tightly sealed glass/fluorinated containers.

 Incompatibility: Avoid strong oxidizers (N-oxide formation) and strong acids (exothermic salt
formation).
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¢ To cite this document: BenchChem. [Physicochemical Profiling of 5-
(Dimethylamino)pentanenitrile: A Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b2648973/docs#physicochemical-
profiling-of-5-dimethylamino-pentanenitrile-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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